1-(3,7-Dimethyloctyl)azepan-2-one

• CAS No.: 112899-70-4
• Molecular Formula: C16H31NO
• Molecular Weight: 253.42 g/mol
• IUPAC Name: 1-(3,7-dimethyloctyl)azepan-2-one
• InChI: InChI=1S/C16H31NO/c1-14(2)8-7-9-15(3)11-13-17-12-6-4-5-10-16(17)18/h14-15H,4-13H2,1-3H3
• InChI Key: GPXVPYGIDYXZHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CCN1CCCCCC1=O

Description

1-(3,7-Dimethyloctyl)azepan-2-one is a seven-membered lactam (azepan-2-one) substituted with a branched 3,7-dimethyloctyl chain at the nitrogen position.

Preparation Methods

The synthesis of 1-(3,7-Dimethyloctyl)azepan-2-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3,7-dimethyloctylamine and a suitable carbonyl compound.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst to facilitate the formation of the azepanone ring.

Purification: The resulting product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity

Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. These methods often require specialized equipment and stringent quality control measures to produce the compound on a commercial scale .

Chemical Reactions Analysis

1-(3,7-Dimethyloctyl)azepan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, leading to the formation of substituted azepanones

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium or platinum, and specific temperature and pressure conditions to optimize the reaction outcomes .

Scientific Research Applications

1-(3,7-Dimethyloctyl)azepan-2-one has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a precursor for pharmaceutical compounds.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 1-(3,7-Dimethyloctyl)azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved in its action .

Comparison with Similar Compounds

Key Observations :

• Lipophilicity: The 3,7-dimethyloctyl chain in the target compound enhances lipid solubility compared to smaller substituents (e.g., aminopropyl or oxadiazole).
• Reactivity: Derivatives with heterocycles (triazole, oxadiazole) or amino groups enable nucleophilic substitutions or metal-catalyzed reactions, whereas the dimethyloctyl group may stabilize hydrophobic interactions .
• Applications: While aminopropyl and pyridinyl derivatives are used in drug synthesis (), phosphonofluoridates () and coumarins () serve niche roles in specialty chemistry.

Biological Activity

1-(3,7-Dimethyloctyl)azepan-2-one is a member of the azepane family, characterized by a seven-membered heterocyclic structure containing one nitrogen atom. Its unique alkyl side chain contributes to its physical and chemical properties, influencing its biological activity. This article delves into the biological activities associated with this compound, highlighting its potential applications and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₃H₁₉NO
• Molecular Weight : Approximately 197.35 g/mol
• Functional Group : Ketone at the second position of the azepane ring

Biological Activities

Preliminary studies indicate that compounds similar to 1-(3,7-Dimethyloctyl)azepan-2-one exhibit a range of biological activities, including:

• Antimicrobial Activity : Similar azepane derivatives have shown efficacy against various bacterial strains.
• CNS Activity : Some analogs are reported to possess central nervous system (CNS) effects, suggesting potential anxiolytic or sedative properties.
• Analgesic Properties : Certain azepanones have been documented for their pain-relieving effects.

Comparative Analysis with Related Compounds

A comparative analysis of 1-(3,7-Dimethyloctyl)azepan-2-one with other azepanones reveals distinct differences in biological activity profiles:

Compound Name	Structure Type	Key Characteristics
2-Azepanone	Azepanone	Simple ketone structure; used as a solvent
1-(4-Methylpentyl)azepan-2-one	Azepanone	Exhibits CNS activity; potential anxiolytic
1-(Cyclohexyl)azepan-2-one	Azepanone	Known for analgesic properties
1-(3,7-Dimethyloctyl)azepan-2-one	Azepanone	Unique alkyl side chain enhances lipophilicity

In Silico Studies

Recent research has employed computer-aided drug design techniques to predict the biological activity profiles of 1-(3,7-Dimethyloctyl)azepan-2-one. These studies suggest that the compound may interact with multiple pharmacological targets in the human body. For instance, in silico predictions indicate potential activities related to:

• Receptor Binding : Possible interactions with neurotransmitter receptors such as serotonin and dopamine receptors.
• Metabolic Pathways : Predictions regarding metabolic transformations that could yield active metabolites with distinct biological profiles.

Pharmacological Considerations

Research has highlighted the need for multidisciplinary approaches to assess the pharmacological implications of novel compounds like 1-(3,7-Dimethyloctyl)azepan-2-one. The lack of comprehensive clinical data necessitates further investigation into its safety profile and therapeutic potential.